7-Benzyl-3-methyl-8-methylsulfanyl-3,7-dihydro-purine-2,6-dione
7-Benzyl-3-methyl-8-methylsulfanyl-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
301354-17-6
VCID:
VC0413971
InChI:
InChI=1S/C14H14N4O2S/c1-17-11-10(12(19)16-13(17)20)18(14(15-11)21-2)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,16,19,20)
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=N2)SC)CC3=CC=CC=C3
Molecular Formula:
C14H14N4O2S
Molecular Weight:
302.35g/mol
7-Benzyl-3-methyl-8-methylsulfanyl-3,7-dihydro-purine-2,6-dione
CAS No.: 301354-17-6
Main Products
VCID: VC0413971
Molecular Formula: C14H14N4O2S
Molecular Weight: 302.35g/mol
| CAS No. | 301354-17-6 |
|---|---|
| Product Name | 7-Benzyl-3-methyl-8-methylsulfanyl-3,7-dihydro-purine-2,6-dione |
| Molecular Formula | C14H14N4O2S |
| Molecular Weight | 302.35g/mol |
| IUPAC Name | 7-benzyl-3-methyl-8-methylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C14H14N4O2S/c1-17-11-10(12(19)16-13(17)20)18(14(15-11)21-2)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,16,19,20) |
| Standard InChIKey | VVFPFPZPOHNMBQ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SC)CC3=CC=CC=C3 |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SC)CC3=CC=CC=C3 |
| Solubility | 45.4 [ug/mL] |
| PubChem Compound | 817983 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume